Cas no 91285-77-7 (2,6-Pyridinedicarboxamide,N2-(1,1-dimethylethyl)-)

• Product Name: 2,6-Pyridinedicarboxamide,N2-(1,1-dimethylethyl)-
• CAS No: 91285-77-7
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 814515
• PubChem ID: 343150
• Update Time: 2025-04-19

2,6-Pyridinedicarboxamide,N2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxamide,N2-(1,1-dimethylethyl)-
• NSC-382161
• DTXSID20321820
• 91285-77-7
• NSC382161

• Inchi： 1S/C11H15N3O2/c1-11(2,3)14-10(16)8-6-4-5-7(13-8)9(12)15/h4-6H,1-3H3,(H2,12,15)(H,14,16)
• InChI Key： CSFNKHSLRPPNHX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(N)=O)N=1)NC(C)(C)C

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.1Ų